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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical and
fluorescent properties of (Asp)2-Rhodamine 110 and its derivatives, with a focus on their
application in apoptosis research and high-throughput screening. This document details the
core chemical properties, experimental protocols for its use as a caspase-3/7 substrate, and
visual representations of the underlying biological and experimental processes.

Core Chemical and Fluorescent Properties

(Asp)2-Rhodamine 110, and its frequently used carbobenzyloxy (Z)-protected form (Z-
DEVD)2-Rhodamine 110, are highly sensitive and photostable fluorogenic substrates for
caspases, key enzymes in the apoptotic pathway.[1][2] The substrate consists of the
Rhodamine 110 fluorophore flanked by two aspartic acid residues, or in the case of the more
specific caspase-3/7 substrate, the tetrapeptide sequence Asp-Glu-Val-Asp (DEVD).[2]

In its intact, bisamide form, the Rhodamine 110 fluorophore is quenched, rendering the

molecule essentially non-fluorescent.[3][4] Upon apoptosis induction, activated caspases,
particularly caspase-3 and caspase-7, recognize and cleave the peptide sequence at the
aspartate residue.[5][6] This enzymatic cleavage occurs in a two-step process. The initial
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cleavage yields a monoamide intermediate which is fluorescent. Subsequent cleavage of the

second peptide releases the free Rhodamine 110, which exhibits a significantly stronger

fluorescent signal.[4][5][7] This "turn-on" fluorescence provides a robust and sensitive method

for detecting caspase activity.[3]

The spectral properties of the cleavage product, Rhodamine 110, are characterized by an

excitation maximum around 496-500 nm and an emission maximum in the range of 520-535

nm, making it compatible with standard fluorescence instrumentation, including microplate

readers, flow cytometers, and fluorescence microscopes.[3][4][8]
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Property

Value

Notes

Molecular Formula

C2sH24N40o (for (Asp)2-
Rhodamine 110)

Varies for derivatives like (Z-
DEVD)2-Rhodamine 110.

Molecular Weight

560.52 g/mol (for (Asp)2-
Rhodamine 110)

(Z-DEVD)2-Rhodamine 110
has a molecular weight of
1515.44 g/mol .[9]

Excitation Wavelength (Aex)

~496 - 500 nm

For the cleaved Rhodamine
110 product.[5][8]

Emission Wavelength (Aem)

~520 - 535 nm

For the cleaved Rhodamine
110 product.[3][4]

Extinction Coefficient (€)

~80,000 cm—tM—1

For Rhodamine 110. The
extinction coefficient for the
intact substrate is not readily

available.

Quantum Yield (®)

Not available for the intact

substrate.

The quantum vyield of the final
product, Rhodamine 110, is
high.

Solubility

Soluble in DMSO.

Specific solubility values may

vary.

Storage

Store at -20°C, protected from
light.
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Experimental Protocols
Caspase-3/7 Activity Assay in Cell Lysates

This protocol provides a general framework for measuring caspase-3/7 activity in cell lysates
using a (Z-DEVD)2-Rhodamine 110 substrate. Optimization may be required for specific cell
types and experimental conditions.

Materials:

e Cells of interest

o Apoptosis-inducing agent (e.g., staurosporine, etoposide)

o Cell Lysis Buffer (e.g., containing Tris, NaCl, and a non-ionic detergent like Triton X-100)
e Protease inhibitor cocktall

e (Z-DEVD)2-Rhodamine 110 substrate

o Caspase inhibitor (e.g., Ac-DEVD-CHO) for negative control

o 96-well black, clear-bottom microplate

o Fluorescence microplate reader

Procedure:

e Cell Culture and Treatment: Seed cells in a 96-well plate at a desired density and allow them
to adhere overnight. Treat cells with the apoptosis-inducing agent for the desired time.
Include untreated cells as a negative control.

e Cell Lysis:
o Carefully remove the culture medium.
o Wash the cells once with ice-cold PBS.

o Add 50-100 puL of ice-cold Cell Lysis Buffer containing protease inhibitors to each well.
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o Incubate on ice for 10-15 minutes with gentle shaking.

o Lysate Collection: Centrifuge the plate at a low speed (e.g., 200-300 x g) for 5-10 minutes at
4°C to pellet cell debris. Transfer the supernatant (cell lysate) to a fresh, pre-chilled 96-well
plate.

» Protein Quantification: Determine the protein concentration of each lysate using a standard
protein assay (e.g., BCA or Bradford assay). Normalize the volume of each lysate to ensure
equal protein loading for the caspase assay.

o Caspase Activity Assay:

o Prepare a master mix containing the assay buffer and the (Z-DEVD)2-Rhodamine 110
substrate at the desired final concentration (typically in the low micromolar range).

o For inhibitor controls, pre-incubate a set of lysates with a caspase inhibitor (e.g., Ac-
DEVD-CHO) for 10-15 minutes at room temperature before adding the substrate.

o Add the substrate master mix to each well containing the cell lysate.
o Incubate the plate at 37°C, protected from light, for 1-2 hours.

o Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader
with excitation at ~490 nm and emission at ~520 nm.

» Data Analysis: Subtract the background fluorescence (from wells with lysis buffer and
substrate only). Normalize the fluorescence signal to the protein concentration. The fold-
increase in caspase activity can be calculated by comparing the fluorescence of treated
samples to untreated controls.

Visualizations
Signaling Pathway: Caspase-3 Activation in Apoptosis

The following diagram illustrates the central role of Caspase-3 in both the intrinsic and extrinsic
apoptosis pathways.
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Caspase-3 activation via intrinsic and extrinsic pathways.
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Experimental Workflow: High-Throughput Screening for
Caspase Inhibitors

This diagram outlines a typical workflow for a high-throughput screening (HTS) campaign to
identify caspase inhibitors using a (Z-DEVD)2-Rhodamine 110 substrate.
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Workflow for HTS of caspase inhibitors.
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Logical Relationship: Enzymatic Cleavage of (Asp)2-
Rhodamine 110

The following diagram illustrates the step-wise enzymatic cleavage of the (Asp)2-Rhodamine
110 substrate by active caspases and the resulting increase in fluorescence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [(Asp)2-Rhodamine 110: A Comprehensive Technical
Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589680/docs#asp-2-rhodamine-110-a-
comprehensive-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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